Cas no 35817-27-7 (4-Ethoxycoumarin)

4-Ethoxycoumarin Properties

Names and Identifiers

• 4-Ethoxycoumarin
• 4-ethoxy-2H-chromen-2-one
• 4-ethoxychromen-2-one
• ETHOXYCOUMARIN, 4-(RG)
• ETHOXYCOUMARIN, 4-(RG) PrintBack
• 4-Aethoxy-cumarin
• 4-ethoxy-2h-chromen-2-on
• 4-Ethoxy-chromen-2-one
• Maybridge1_007528
• HMS562O04
• FLZDKBHAUILYAZ-UHFFFAOYSA-N
• SBB091115
• OR1149
• FCH1117399
• VZ28950
• ST50308868
• E0545
• CCG-34538
• D90538
• HY-138548
• FT-0618387
• [(E)-(1-methyl-2-methylsulfinyl-propylidene)amino] N-methylcarbamate
• AS-56773
• SCHEMBL15842782
• 35817-27-7
• MFCD00052755
• A822985
• CS-0149196
• PD159113
• AKOS015838834
• DTXSID50350961
• 4-Ethoxycoumarin, 97%
• 4-Ethoxy coumarin
• DTXCID70302028
• DB-048873
• +Expand

• MDL： MFCD00052755
• InChIKey： FLZDKBHAUILYAZ-UHFFFAOYSA-N
• Inchi： 1S/C11H10O3/c1-2-13-10-7-11(12)14-9-6-4-3-5-8(9)10/h3-7H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1=C([H])C(=O)OC2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 190.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.062994
• Heavy Atom Count: 14
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.19170
• PSA: 39.44000
• Refractive Index: 1.569
• Boiling Point: 356.2°Cat760mmHg
• Melting Point: 135.0 to 139.0 deg-C
• Flash Point: 148.4°C
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

4-Ethoxycoumarin Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant

4-Ethoxycoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%